Cas no 2580211-08-9 (1'-{(benzyloxy)carbonylamino}-1,1'-bi(cyclobutane)-1-carboxylic acid)

• Product Name: 1'-{(benzyloxy)carbonylamino}-1,1'-bi(cyclobutane)-1-carboxylic acid
• CAS No: 2580211-08-9
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 5662486
• PubChem ID: 165892409
• Update Time: 2025-06-11

1'-{(benzyloxy)carbonylamino}-1,1'-bi(cyclobutane)-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728227
• 2580211-08-9
• 1'-{[(benzyloxy)carbonyl]amino}-[1,1'-bi(cyclobutane)]-1-carboxylic acid
• 1'-{(benzyloxy)carbonylamino}-1,1'-bi(cyclobutane)-1-carboxylic acid

• Inchi： 1S/C17H21NO4/c19-14(20)16(8-4-9-16)17(10-5-11-17)18-15(21)22-12-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-12H2,(H,18,21)(H,19,20)
• InChI Key： AMQXRGVCCVMAKK-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)C1(CCC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 1'-{(benzyloxy)carbonylamino}-1,1'-bi(cyclobutane)-1-carboxylic acid

Introduction to 1'-(benzyloxy)carbonylamino}-1,1'-bi(cyclobutane)-1-carboxylic acid (CAS No. 2580211-08-9)

1'-(benzyloxy)carbonylamino}-1,1'-bi(cyclobutane)-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No. 2580211-08-9), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique bi-cyclobutane core structure linked by an amide bond, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both benzyloxy and carbonylamino functional groups enhances its reactivity and adaptability in synthetic pathways, making it a versatile building block for medicinal chemists.

The compound's structure, characterized by a rigid cyclobutane framework, contributes to its stability and potential bioavailability in biological systems. This structural motif is particularly intriguing because it mimics the conformational flexibility of natural amino acids while introducing additional steric constraints that can influence binding interactions with biological targets. Such features are increasingly sought after in drug design, where precise molecular architecture is critical for achieving high affinity and selectivity.

In recent years, the pharmaceutical industry has seen a surge in the exploration of bi-cyclic scaffolds due to their ability to enhance metabolic stability and reduce susceptibility to enzymatic degradation. The bi-cyclobutane unit in 1'-(benzyloxy)carbonylamino}-1,1'-bi(cyclobutane)-1-carboxylic acid aligns with this trend, offering a robust platform for further derivatization. Researchers have leveraged this compound to develop inhibitors targeting various therapeutic areas, including oncology and neurodegenerative diseases.

One of the most compelling aspects of this molecule is its utility as a chiral building block. The cyclobutane ring can exist in multiple diastereomeric forms, allowing chemists to tailor the stereochemistry of their final products for optimal biological activity. This property has been exploited in the synthesis of enantiomerically pure compounds that exhibit enhanced pharmacological profiles. For instance, studies have demonstrated that derivatives of this scaffold can interact with protein targets in a highly specific manner, reducing off-target effects and improving overall therapeutic efficacy.

The benzyloxy group serves as an important protecting group for the carbonylamino functionality, enabling controlled reactions under mild conditions while maintaining functional integrity. This feature is particularly valuable in multi-step syntheses where selective modification is essential. Furthermore, the carboxylic acid moiety at one end of the molecule provides a reactive site for further functionalization via esterification or amidation reactions, expanding its synthetic utility.

Recent advancements in computational chemistry have further highlighted the potential of 1'-(benzyloxy)carbonylamino}-1,1'-bi(cyclobutane)-1-carboxylic acid as a lead compound. Molecular modeling studies suggest that its rigid framework can effectively occupy binding pockets in enzymes and receptors, while the polar functional groups enhance hydrogen bonding interactions. These insights have guided experimental efforts to optimize potency and selectivity.

In clinical research, derivatives of this compound have been investigated for their potential as kinase inhibitors. Kinases play a pivotal role in numerous signaling pathways associated with cancer and inflammation, making them attractive therapeutic targets. Preliminary studies indicate that modifications to the cyclobutane core can modulate binding affinity and resistance profiles, offering hope for developing next-generation kinase inhibitors with improved pharmacokinetic properties.

The versatility of CAS No. 2580211-08-9 extends beyond kinase inhibition; it has also been explored as a precursor for protease inhibitors and antiviral agents. The ability to introduce diverse substituents while maintaining structural integrity has allowed researchers to fine-tune molecular properties for specific biological activities. For example, halogenated analogs have shown enhanced binding interactions with viral proteases, demonstrating the compound's adaptability in addressing emerging infectious diseases.

Synthetic methodologies have evolved significantly since the first reports of this compound, with modern techniques enabling more efficient and scalable production. Continuous flow chemistry has emerged as a particularly promising approach for synthesizing complex molecules like 1'-(benzyloxy)carbonylamino}-1,1'-bi(cyclobutane)-1-carboxylic acid, offering advantages such as improved reproducibility and reduced solvent consumption. These innovations are critical for translating laboratory discoveries into viable drug candidates.

The future prospects of this compound are bright, with ongoing research focusing on expanding its applications in drug discovery. Exploration into its role as a scaffold for fragment-based drug design is underway, leveraging high-throughput screening techniques to identify novel bioactive molecules. Additionally, efforts are underway to develop sustainable synthetic routes that minimize environmental impact while maintaining high yields.

In conclusion,CAS No. 2580211-08-9 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic flexibility. Its bi-cyclobutane core combined with functional groups like benzyloxy and carbonylamino provides an ideal platform for developing next-generation therapeutics targeting diverse diseases. As research continues to uncover new applications and refine synthetic strategies,this compound is poised to play an increasingly important role in medicinal chemistry and drug development.